Cas no 89500-39-0 (2-{(tert-butoxy)carbonylamino}-3-hydroxy-2-methylpropanoic acid)

2-{(tert-butoxy)carbonylamino}-3-hydroxy-2-methylpropanoic acid structure
89500-39-0 structure
Product Name:2-{(tert-butoxy)carbonylamino}-3-hydroxy-2-methylpropanoic acid
CAS No:89500-39-0
MF:C9H17NO5
MW:219.234983205795
CID:711828
PubChem ID:13221875
Update Time:2023-11-28

2-{(tert-butoxy)carbonylamino}-3-hydroxy-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

    • Serine,N-[(1,1-dimethylethoxy)carbonyl]-2-methyl-
    • BOC-METHYL-D,L-SERINE
    • DL-Serine, N-[(1,1-dimethylethoxy)carbonyl]-2-methyl- (ZCI)
    • N-[(1,1-Dimethylethoxy)carbonyl]-2-methylserine (ACI)
    • 2-[(tert-Butoxycarbonyl)amino]-3-hydroxy-2-methylpropionic acid
    • 2-[[(tert-Butoxy)carbonyl]amino]-3-hydroxy-2-methylpropanoic acid
    • 2-{(tert-butoxy)carbonylamino}-3-hydroxy-2-methylpropanoic acid
    • Inchi: 1S/C9H17NO5/c1-8(2,3)15-7(14)10-9(4,5-11)6(12)13/h11H,5H2,1-4H3,(H,10,14)(H,12,13)
    • InChI Key: FWRXDSRYWWYTPD-UHFFFAOYSA-N
    • SMILES: O=C(NC(CO)(C)C(O)=O)OC(C)(C)C

Computed Properties

  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 8
  • Complexity: 407
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 4.4

Experimental Properties

  • Density: 1.207±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Dissolution (46 g/l) (25 º C),

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2-{(tert-butoxy)carbonylamino}-3-hydroxy-2-methylpropanoic acid Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sodium bicarbonate Solvents: Methanol ,  Water ;  0 °C; 18 h, 0 °C → rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 3 - 4, rt
Reference
The discovery and optimization of benzimidazoles as selective NaV1.8 blockers for the treatment of pain
Brown, Alan D.; Bagal, Sharan K.; Blackwell, Paul; Blakemore, David C.; Brown, Bruce; et al, Bioorganic & Medicinal Chemistry, 2019, 27(1), 230-239

Production Method 2

Reaction Conditions
Reference
α,α-Disubstituted amino acids in the reaction of peptide bond formation by the carbodiimide method
Izdebski, Jan; Kunce, Danuta; Leplawy, Miroslaw T.; Pachulska, Maria; Redlinski, Adam, Polish Journal of Chemistry, 1991, 65(7-8), 1427-31

Production Method 3

Reaction Conditions
Reference
Synthesis of 3-amino-3-methyl-2-azetidinone-1-sulfonic acid derivatives
Hirose, Tohru; Nakano, Junji; Uno, Hitoshi, Yakugaku Zasshi, 1983, 103(11), 1210-14

2-{(tert-butoxy)carbonylamino}-3-hydroxy-2-methylpropanoic acid Raw materials

2-{(tert-butoxy)carbonylamino}-3-hydroxy-2-methylpropanoic acid Preparation Products

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